Cas no 1210937-00-0 (3-Amino-1lambda4-thietan-1-one)

• Product Name: 3-Amino-1lambda4-thietan-1-one
• CAS No: 1210937-00-0
• MF: C₃H₇NOS
• MW: 105.158779382706
• MDL: MFCD24644556
• CID: 5157599
• PubChem ID: 66981187
• Update Time: 2025-06-10

3-Amino-1lambda4-thietan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1lambda4-thietan-1-one
• 1-oxothietan3-amine
• 3-Thietanamine, 1-oxide

• MDL： MFCD24644556
• Inchi： 1S/C3H7NOS/c4-3-1-6(5)2-3/h3H,1-2,4H2
• InChI Key： OZGWIFFWPCEUEE-UHFFFAOYSA-N
• SMILES： S1(CC(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 74.9
• XLogP3: -1.8
• Topological Polar Surface Area: 62.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes

Additional information on 3-Amino-1lambda4-thietan-1-one

Recent Advances in the Study of 3-Amino-1lambda4-thietan-1-one (CAS: 1210937-00-0): A Comprehensive Research Brief

3-Amino-1lambda4-thietan-1-one (CAS: 1210937-00-0) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thietane ring structure and amino functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmacophores. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of 3-Amino-1lambda4-thietan-1-one has been a subject of intense research due to the challenges associated with constructing the thietane ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound. For instance, a study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium complexes, which significantly improved the yield and purity of the product. This development is particularly important for large-scale production, which is essential for further pharmacological evaluations.

In terms of biological activity, 3-Amino-1lambda4-thietan-1-one has exhibited notable properties as a modulator of enzymatic activity. Preliminary in vitro studies have shown that this compound can inhibit certain cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The mechanism of action appears to involve the formation of a covalent adduct with the active-site cysteine residue, a finding that was corroborated by X-ray crystallography data. These insights open up new avenues for the design of targeted therapies.

Another area of interest is the potential of 3-Amino-1lambda4-thietan-1-one as a precursor for the synthesis of more complex molecules. Researchers have successfully derivatized this compound to produce a library of analogs with enhanced pharmacological profiles. For example, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of a series of thietane-based inhibitors with improved selectivity and potency against a specific kinase target. These findings underscore the versatility of 3-Amino-1lambda4-thietan-1-one as a scaffold in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of 3-Amino-1lambda4-thietan-1-one-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for continued investigation. Future research directions may include the exploration of its applications in targeted drug delivery systems and combination therapies.

In conclusion, 3-Amino-1lambda4-thietan-1-one (CAS: 1210937-00-0) represents a promising molecule in the field of chemical biology and drug discovery. Recent advancements in its synthesis, biological evaluation, and derivatization have highlighted its potential as a therapeutic agent and a versatile building block. As research in this area progresses, it is anticipated that this compound will play an increasingly important role in the development of novel treatments for a range of diseases. This brief serves as a timely update for researchers and industry professionals interested in the latest developments surrounding this intriguing molecule.